Cas no 2229202-73-5 (3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid)

• Product Name: 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid
• CAS No: 2229202-73-5
• MF: C₈H₈BrClN₂O₂
• MW: 279.518320083618
• CID: 5856679
• PubChem ID: 165791510
• Update Time: 2025-05-22

3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid
• EN300-1908492
• 2229202-73-5

• Inchi： 1S/C8H8BrClN2O2/c9-6-3-12-7(10)1-4(6)5(2-11)8(13)14/h1,3,5H,2,11H2,(H,13,14)
• InChI Key： YWKBSICESOHYLB-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(C(=O)O)CN)Cl

Computed Properties

• Exact Mass: 277.94577g/mol
• Monoisotopic Mass: 277.94577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid

Research Brief on 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid (CAS: 2229202-73-5)

3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid (CAS: 2229202-73-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-based structure, has shown promising potential in various therapeutic applications, including drug discovery and development. The presence of both bromo and chloro substituents on the pyridine ring, along with the amino and propanoic acid functional groups, makes it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on the synthesis and characterization of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid, aiming to explore its pharmacological properties. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. Additionally, computational modeling and molecular docking studies have been conducted to predict its binding affinity and interactions with potential biological targets, such as enzymes and receptors involved in disease pathways.

One of the key findings from these studies is the compound's potential as a building block for the development of new kinase inhibitors. Kinases play a critical role in cell signaling and are often implicated in cancer and inflammatory diseases. Preliminary in vitro assays have demonstrated that derivatives of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid exhibit inhibitory activity against specific kinase targets, suggesting its utility in designing next-generation therapeutics. Further optimization of the compound's structure is underway to enhance its potency and selectivity.

Another area of interest is the compound's application in medicinal chemistry as a precursor for the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the biological activity of peptides but offer improved stability and bioavailability. The amino and carboxylic acid functionalities of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid make it an ideal candidate for constructing peptide-like structures with tailored properties. Researchers are investigating its incorporation into larger molecular frameworks to develop novel drug candidates for conditions such as metabolic disorders and infectious diseases.

Despite the promising results, challenges remain in the development of 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these findings into clinical applications. Future research directions may include in vivo efficacy studies, pharmacokinetic profiling, and formulation development to optimize the compound's therapeutic potential.

In conclusion, 3-amino-2-(5-bromo-2-chloropyridin-4-yl)propanoic acid (CAS: 2229202-73-5) represents a valuable chemical entity with diverse applications in drug discovery and development. Its unique structural features and preliminary biological activities make it a compelling subject for further investigation. Continued research efforts will be crucial to unlocking its full potential and advancing its use in the treatment of various diseases.